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Compound of Interest

Compound Name: N-Ethylethylenediamine

Cat. No.: B093853

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Ethylethylenediamine, a crucial
diamine in various chemical and pharmaceutical applications. This document details its
fundamental molecular properties, outlines a standard experimental protocol for its synthesis,
and illustrates a key reaction mechanism.

Core Molecular and Physical Properties

N-Ethylethylenediamine, also known as N'-ethylethane-1,2-diamine, is an organic compound
featuring both a primary and a secondary amine group.[1] This structure imparts significant
versatility, allowing it to serve as a valuable intermediate and building block in the synthesis of
more complex molecules.[1][2] It is a colorless to pale yellow liquid with a characteristic amine
odor and is soluble in water and various organic solvents.[2]

Below is a summary of its key quantitative data:
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Property Value References
Molecular Formula C4H12N2 [3I41[5]1[6]
Linear Formula C2H5NHCH2CH2NH2 [7]

Molecular Weight 88.15 g/mol 311416171
CAS Number 110-72-5 314115171
IUPAC Name N'-ethylethane-1,2-diamine [31[4]
Density 0.837 g/mL at 25 °C

Boiling Point 128-130 °C

Flash Point 50 °F

Experimental Protocol: Synthesis via Gas-Phase
Catalytic Reaction

One of the modern industrial methods for synthesizing N-Ethylethylenediamine is through the
gas-phase catalytic reaction of ethylenediamine with diethyl carbonate. This method is noted
for its high yield and environmentally friendly characteristics.[4]

Materials:

» Ethylenediamine

» Diethyl carbonate

¢ NaY molecular sieve catalyst (30-50 mesh)
» Nitrogen gas (for inert atmosphere)

» Fixed-bed reactor

o Condenser

o Extraction and rectification apparatus
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e Gas chromatograph for analysis
Methodology:

o Catalyst Preparation: The NaY molecular sieve is prepared by dehydrating it at 300°C for 3
hours under a nitrogen stream within the fixed-bed reactor.

o Reactant Mixture: Ethylenediamine and diethyl carbonate are mixed in a molar ratio of 2:1.

e Reaction Conditions: The reactor temperature is maintained at 250°C. The nitrogen gas flow
rate is set to 100 ml/min.

o Reaction Execution: The reactant mixture is introduced into the reactor at a mass liquid
hourly space velocity of 15 h~1. The reactants are vaporized and pass over the catalyst bed,
where the gas-phase reaction occurs.

e Product Collection: The gaseous reaction mixture exiting the reactor is cooled and
condensed to a pale yellow liquid.

« Purification: The condensed liquid is subjected to extraction and rectification to separate the
desired N-Ethylethylenediamine from by-products (such as ethanol), unreacted starting
materials, and the extractant. The unreacted materials and extractant can be recycled.

¢ Analysis: The purity of the final product is determined using gas chromatography. This
method can achieve a yield of up to 92% with a purity of 96%.[4]

Key Applications and Mechanisms

N-Ethylethylenediamine is a significant intermediate in the pharmaceutical industry,
particularly in the synthesis of antibiotics such as piperacillin.[4] It also finds applications in the
agrochemical sector and the production of specialty chemicals.[1]

One of its key functionalities is its role as a bidentate chelating agent. The two nitrogen atoms
can donate their lone pairs of electrons to a single metal ion, forming a stable five-membered
ring structure known as a chelate.[5] This ability to sequester metal ions is crucial in various
applications, including preventing unwanted side reactions in chemical synthesis and in the
formulation of micronutrient fertilizers for agriculture.[8]
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Below is a diagram illustrating the synthesis workflow for N-Ethylethylenediamine via a gas-

phase catalytic reaction.
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Caption: Workflow for the gas-phase synthesis of N-Ethylethylenediamine.

The following diagram illustrates the chelation of a metal ion by N-Ethylethylenediamine,

forming a stable chelate ring.

Caption: Chelation of a metal ion (M+) by N-Ethylethylenediamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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